Cas no 83829-33-8 (Sulfurmycin F)

Sulfurmycin F structure
Sulfurmycin F structure
Product Name:Sulfurmycin F
CAS No:83829-33-8
MF:C43H55NO16
MW:841.893914461136
CID:722771
PubChem ID:196560
Update Time:2024-03-01

Sulfurmycin F Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthacenecarboxylicacid,1,2,3,4,6,11-hexahydro-2,5,7-trihydroxy-6,11-dioxo-2-(2-oxopropyl)-4-[[2,3,6-trideoxy-4-O-[2,6-dideoxy-4-O-[(2S,5S,6S)-tetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl]-a-L-lyxo-hexopyranosyl]-3-(dimethylamino)-a-L-lyxo-hexopyranosyl]oxy]-,methyl ester, (1R,2S,4S)-
    • sulfurmycin F
    • 1-Naphthacenecarboxylic acid, 1,2,3,4,6,11-hexahydro-2,5,7-trihydroxy-6,11-dioxo-2-(2-oxopropyl)-4-((2,3,6-trideoxy-4-O-(2,6-dideoxy-4-O-((2S-(2alpha,5beta,6beta))-tetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl)-alpha-L-lyxo-hexopyranosyl)-3-(dimethylamino)-alpha-L-lyxo-hexopyranos yl)oxy)-, methyl ester, (1R-(1alpha,2beta,4beta))-
    • methyl (1R,2S,4S)-4-[(2R,4S,5S,6S)-4-(dimethylamino)-5-[(2S,4S,5S,6S)-4-hydroxy-5-[(2S,5S,6S)-5-hydroxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-6-methyloxan-2-yl]oxy-2,5,7-trihydroxy-6,11-dioxo-2-(2-oxopropyl)-3,4-dihydro-1H-tetracene-1-carboxylate
    • 83829-33-8
    • DTXSID10232734
    • Sulfurmycin F
    • Inchi: 1S/C43H55NO16/c1-18(45)16-43(53)17-29(34-23(36(43)42(52)54-7)13-24-35(39(34)51)38(50)33-22(37(24)49)9-8-10-27(33)47)58-31-14-25(44(5)6)40(20(3)56-31)60-32-15-28(48)41(21(4)57-32)59-30-12-11-26(46)19(2)55-30/h8-10,13,19-21,25-26,28-32,36,40-41,46-48,51,53H,11-12,14-17H2,1-7H3/t19-,20-,21-,25-,26-,28-,29-,30-,31-,32-,36-,40+,41+,43+/m0/s1
    • InChI Key: ONRDFNTYASFICP-QVSAPZMJSA-N
    • SMILES: O([C@H]1C[C@@H]([C@@H]([C@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@H](C)O1)O[C@H]1CC[C@@H]([C@H](C)O1)O)O)N(C)C)[C@@H]1C2C(=C3C(C4C(=CC=CC=4C(C3=CC=2[C@@H](C(=O)OC)[C@@](CC(C)=O)(C1)O)=O)O)=O)O

Computed Properties

  • Exact Mass: 841.352
  • Monoisotopic Mass: 841.352
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 11
  • Complexity: 1580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 237
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.44
  • Boiling Point: 933.2°C at 760 mmHg
  • Flash Point: 518.2°C
  • Refractive Index: 1.634
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